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Compound of Interest

Compound Name: Phenylglyoxylate

Cat. No.: B1224774 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, properties, and

biological significance of phenylglyoxylates. Phenylglyoxylic acid and its esters are pivotal

intermediates in organic synthesis and hold relevance in various biological processes, making

them crucial molecules for study in chemical and pharmaceutical research. This document

details key synthetic methodologies, presents quantitative data in a structured format, and

visualizes important pathways and workflows to facilitate a deeper understanding of these

compounds.

Core Properties of Phenylglyoxylic Acid and its
Esters
Phenylglyoxylic acid is a colorless solid, while its common methyl and ethyl esters are typically

liquids at room temperature.[1][2] These compounds are characterized by the presence of an

α-keto ester or α-keto acid functional group attached to a phenyl ring, which dictates their

chemical reactivity.

Table 1: Physical and Chemical Properties of
Phenylglyoxylic Acid and its Esters
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Property
Phenylglyoxylic
Acid

Methyl
Phenylglyoxylate

Ethyl
Phenylglyoxylate

Molecular Formula C₈H₆O₃ C₉H₈O₃ C₁₀H₁₀O₃

Molecular Weight 150.13 g/mol [1] 164.16 g/mol [3] 178.19 g/mol [2][4]

Appearance
Colorless to light

yellow solid[1][5]

Colorless to yellow

liquid/solid

Clear, colorless to

greenish liquid[2][6]

Melting Point 64-66 °C[1]
May be solid or liquid

at RT
N/A

Boiling Point 163 °C at 15 mmHg[5]

82-85 °C at 0.67

mbar[7], 136 °C at 12

mmHg[8]

138-139 °C at 18

mmHg[2], 92 °C at 0.2

mbar[7]

Density N/A N/A
~1.122 g/mL at 25

°C[2]

Refractive Index N/A N/A
1.5135-1.5175 at 20

°C[6]

pKa 2.15[1] N/A N/A

Solubility Soluble in water[1] N/A N/A

Table 2: Spectroscopic Data for Phenylglyoxylates
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Spectroscopic Data
Phenylglyoxylic
Acid (in Water, pH
7.0)

Methyl
Phenylglyoxylate

Ethyl
Phenylglyoxylate
(in CDCl₃)

¹H NMR (ppm)

7.62, 7.76, 7.96, 7.60,

7.97, 7.74, 7.59,

7.77[5]

N/A

Chemical shifts

available in spectral

databases.[4]

¹³C NMR
Data available in

spectral databases.[5]
N/A N/A

FTIR N/A N/A
Data available in

spectral databases.[9]

Mass Spec (GC-MS) N/A N/A

Data available in

spectral databases.

[10]

Synthesis of Phenylglyoxylates
Several synthetic routes to phenylglyoxylates have been established, each with its own

advantages and limitations. The choice of method often depends on the desired scale,

available starting materials, and required purity.

Oxidation of Mandelic Acid and its Esters
A common and effective method for synthesizing phenylglyoxylic acid is the oxidation of

mandelic acid.[1] This transformation can be achieved using various oxidizing agents. Similarly,

phenylglyoxylate esters can be synthesized by the oxidation of the corresponding mandelic

esters.[11]

Experimental Protocol: Oxidation of Mandelic Acid with Potassium Permanganate[12]

A solution of mandelic acid in water is cooled to -2 to -4 °C.

Finely ground potassium permanganate is added portion-wise over 30 minutes, maintaining

the temperature.

The mixture is stirred for 1.5 hours.
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Excess permanganate is quenched with ethyl alcohol.

The manganese dioxide precipitate is removed by filtration.

The filtrate is evaporated to a smaller volume and acidified with concentrated sulfuric acid.

The resulting phenylglyoxylic acid is extracted with ether.

Experimental Protocol: Oxidation of Mandelic Esters with Ammonium

Chlorochromate/Alumina[11]

Mandelic acid is first esterified by heating with an alcohol in the presence of a catalyst (e.g.,

Fe₂(SO₄)₃·xH₂O).

The resulting mandelic ester is then oxidized using ammonium chlorochromate adsorbed on

alumina in a suitable solvent.

The reaction progress is monitored by TLC.

Upon completion, the reaction mixture is filtered, and the filtrate is worked up to isolate the

phenylglyoxylate ester.

Hydrolysis of Benzoyl Cyanide
Another established route involves the hydrolysis of benzoyl cyanide to form phenylglyoxylic

acid, which can then be esterified.[1] A one-pot method for the synthesis of methyl

benzoylformate from benzoyl cyanide has also been developed.[13]

Experimental Protocol: One-Pot Synthesis of Methyl Phenylglyoxylate from Benzoyl

Cyanide[7][13]

Benzoyl cyanide, methanol, a catalyst (e.g., sodium chloride), and water are mixed in a

reaction vessel.

Concentrated sulfuric acid is added dropwise while maintaining the temperature.

The mixture is heated (e.g., to 80 °C) for a specified period (e.g., 2 hours).
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Post-reaction workup, including salt splitting and neutralization, is performed to obtain the

crude methyl phenylglyoxylate.

The final product is purified by distillation.

Synthesis from Acetophenone
A multi-step synthesis starting from acetophenone has been reported for the preparation of

methyl benzoylformate.[14]

Experimental Protocol: Synthesis of Methyl Phenylglyoxylate from Acetophenone[14]

Acetophenone is reacted with methyl nitrite in the presence of hydrogen chloride to yield 2,2-

dimethoxyacetophenone.

The 2,2-dimethoxyacetophenone is then subjected to chlorination or bromination in the

presence of a catalyst such as 4-methyl-2,6-di-tert-butyl phenol.

A molecule of haloalkane is eliminated from the chlorinated or brominated intermediate to

afford methyl benzoylformate.

The product is purified by reduced pressure distillation.

Grignard Reaction
Ethyl phenylglyoxylate can be prepared via a Grignard reaction between phenylmagnesium

bromide and diethyl oxalate.[11]

Table 3: Comparison of Phenylglyoxylate Synthesis
Methods
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Synthesis
Method

Starting
Material

Key Reagents Typical Yield Notes

Oxidation of

Mandelic

Acid/Esters

Mandelic acid or

its esters

Potassium

permanganate[1

2], Ammonium

chlorochromate/a

lumina[11]

50-95% (for

esters from

mandelic esters)

[11]

A common and

reliable

laboratory

method.

Hydrolysis of

Benzoyl Cyanide
Benzoyl cyanide

Sulfuric acid,

water, alcohol[7]

[13]

86.5-96% (for

methyl ester)[7]

[8]

Can be

performed as a

one-pot

synthesis.

From

Acetophenone
Acetophenone

Methyl nitrite,

HCl, Br₂ or

Cl₂[14]

90.2-92.7% (for

methyl ester)[14]

A multi-step

process.

Grignard

Reaction

Phenylmagnesiu

m bromide

Diethyl

oxalate[11]
Moderate

A classic

organometallic

approach.

Co-oxidation Methyl atropate Oxidizing agent
88% (for methyl

ester)[15]

A less common

method.

Biological Significance and Applications
Phenylglyoxylic acid is a known metabolite of styrene, an industrial chemical used in the

production of plastics and rubbers.[16][17] Exposure to styrene can be monitored by measuring

the levels of mandelic and phenylglyoxylic acids in urine.[17]

Metabolic Pathway of Styrene
Styrene is metabolized in the liver by cytochrome P-450 enzymes, leading to the formation of

styrene oxide.[16][18] This epoxide is then further metabolized through sequential oxidation to

mandelic acid and finally to phenylglyoxylic acid before being excreted.[16][18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Phenylglyoxylic acid - Wikipedia [en.wikipedia.org]

2. nbinno.com [nbinno.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1224774?utm_src=pdf-body-img
https://www.benchchem.com/product/b1224774?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Phenylglyoxylic_acid
https://www.nbinno.com/article/pharmaceutical-intermediates/ethyl-benzoylformate-properties-applications-chemical-synthesis-sd
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1224774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Methyl phenylglyoxalate | C9H8O3 | CID 84835 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. dev.spectrabase.com [dev.spectrabase.com]

5. Phenylglyoxylic Acid | C8H6O3 | CID 11915 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. Ethyl phenylglyoxylate, 98% 25 g | Buy Online | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

7. DE2708189C2 - Process for the preparation of phenylglyoxylic acid esters - Google
Patents [patents.google.com]

8. prepchem.com [prepchem.com]

9. dev.spectrabase.com [dev.spectrabase.com]

10. dev.spectrabase.com [dev.spectrabase.com]

11. tandfonline.com [tandfonline.com]

12. Organic Syntheses Procedure [orgsyn.org]

13. CN103408424A - Preparation method for synthesizing methyl benzoylformate by virtue
of one-pot method - Google Patents [patents.google.com]

14. New synthesis technology of methyl benzoylformate - Eureka | Patsnap
[eureka.patsnap.com]

15. prepchem.com [prepchem.com]

16. Phenylglyoxylate - Organic Acids Profile (US BioTek) - Lab Results explained |
HealthMatters.io [healthmatters.io]

17. Mandelic acid - Wikipedia [en.wikipedia.org]

18. Mandelate + Phenylglyoxylate - Organic Acids Profile (US BioTek) - Lab Results
explained | HealthMatters.io [healthmatters.io]

To cite this document: BenchChem. [An In-depth Technical Guide to the Synthesis and
Properties of Phenylglyoxylates]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1224774#phenylglyoxylate-synthesis-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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